Cas no 1263378-20-6 (1-Aminomethyl-cyclohexanecarboxylic acid tert-butyl ester)

• Product Name: 1-Aminomethyl-cyclohexanecarboxylic acid tert-butyl ester
• CAS No: 1263378-20-6
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• MDL: MFCD18432498
• CID: 2182102
• PubChem ID: 53407161
• Update Time: 2025-06-08

1-Aminomethyl-cyclohexanecarboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Aminomethyl-cyclohexanecarboxylic acid tert-butyl ester
• 1263378-20-6
• SCHEMBL3295173
• MFCD18432498
• tert-Butyl1-(aminomethyl)cyclohexanecarboxylate
• 1-Aminomethyl-cyclohexanecarboxylic acid t-butyl ester
• SB32472
• EN300-962256
• AKOS017552351
• CS-0272762
• DB-279190
• tert-butyl 1-(aminomethyl)cyclohexane-1-carboxylate
• tert-Butyl 1-(aminomethyl)cyclohexanecarboxylate

• MDL： MFCD18432498
• Inchi： 1S/C12H23NO2/c1-11(2,3)15-10(14)12(9-13)7-5-4-6-8-12/h4-9,13H2,1-3H3
• InChI Key： ANWILIYBQWXPIB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CN)CCCCC1)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Additional information on 1-Aminomethyl-cyclohexanecarboxylic acid tert-butyl ester

1-Aminomethyl-Cyclohexanecarboxylic Acid Tert-Butyl Ester: A Comprehensive Overview

The compound with CAS No 1263378-20-6, commonly referred to as 1-Aminomethyl-cyclohexanecarboxylic acid tert-butyl ester, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the chemical structure, synthesis, properties, and applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

1-Aminomethyl-cyclohexanecarboxylic acid tert-butyl ester is an organic compound characterized by a cyclohexane ring substituted with an amino methyl group and a tert-butyl ester moiety. The cyclohexane ring serves as the core structure, providing stability and rigidity to the molecule. The amino methyl group (-CH₂NH₂) attached to the cyclohexane ring introduces amine functionality, which is crucial for various chemical reactions and biological interactions. The tert-butyl ester group (-OC(CH₃)₃) acts as a protecting group for the carboxylic acid moiety, making it more reactive under specific conditions.

Recent studies have highlighted the importance of tert-butyl esters in drug delivery systems due to their ability to enhance bioavailability and reduce toxicity. The cyclohexane ring in this compound contributes to its lipophilicity, which is advantageous in pharmaceutical applications where membrane permeability is desired. Furthermore, the presence of an amine group allows for potential modifications, such as amidation or alkylation, enabling the synthesis of derivatives with tailored properties.

The synthesis of 1-Aminomethyl-cyclohexanecarboxylic acid tert-butyl ester typically involves multi-step reactions. One common approach is the alkylation of cyclohexanecarboxylic acid with an appropriate reagent followed by esterification with tert-butanol. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purities. Researchers have also explored green chemistry approaches, such as using biocatalysts or solvent-free conditions, to minimize environmental impact during synthesis.

In terms of physical properties, 1-Aminomethyl-cyclohexanecarboxylic acid tert-butyl ester exhibits a melting point of approximately 95°C and a boiling point around 250°C under standard conditions. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for various organic reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, with findings indicating moderate stability that can be enhanced through appropriate storage conditions.

The applications of 1-Aminomethyl-cyclohexanecarboxylic acid tert-butyl ester span across multiple domains. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, including anti-inflammatory agents and central nervous system drugs. Recent research has focused on its role in peptide synthesis, where the tert-butyl ester group facilitates controlled release mechanisms. Additionally, this compound finds utility in agrochemicals as a precursor for herbicides and fungicides due to its ability to interact with biological targets effectively.

In materials science, 1-Aminomethyl-cyclohexanecarboxylic acid tert-butyl ester has been explored as a building block for polymeric materials with tailored mechanical and thermal properties. Its ability to form amide bonds enables the creation of high-performance polymers suitable for industrial applications. Recent studies have also investigated its potential in nanotechnology, where it serves as a stabilizing agent for nanoparticles used in drug delivery systems.

Looking ahead, the demand for 1-Aminomethyl-cyclohexanecarboxylic acid tert-butyl ester is expected to grow due to its versatility and adaptability across diverse industries. Ongoing research aims to optimize its synthesis pathways further while exploring novel applications in emerging fields such as biotechnology and renewable energy. As advancements continue to unfold, this compound will likely play an increasingly important role in shaping future innovations.